Cas no 97943-16-3 ((2E)-2-Hexenoyl Chloride)

• Product Name: (2E)-2-Hexenoyl Chloride
• CAS No: 97943-16-3
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 750826
• PubChem ID: 5706484
• Update Time: 2025-04-23

(2E)-2-Hexenoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoyl chloride, (2E)-
• (2E)-2-Hexenoyl Chloride
• (E)-hex-2-enoyl chloride
• SCHEMBL898577
• AKOS006275826
• hexenoyl chloride
• NVXGQRPGUGAMNJ-SNAWJCMRSA-N
• 54716-04-0
• 97943-16-3
• (E)-Hex-2-enoylchloride

• MDL： MFCD03424695
• Inchi： 1S/C6H9ClO/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3/b5-4+
• InChI Key： NVXGQRPGUGAMNJ-SNAWJCMRSA-N
• SMILES： ClC(/C=C/CCC)=O

Computed Properties

• Exact Mass: 132.0341926g/mol
• Monoisotopic Mass: 132.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on (2E)-2-Hexenoyl Chloride

2-Hexenoyl Chloride, (2E)-: A Comprehensive Overview

2-Hexenoyl chloride, (2E)-, also known as E-2-hexenoyl chloride, is a chemical compound with the CAS number 97943-16-3. This compound belongs to the class of acyl chlorides and is characterized by its unsaturated structure, which gives it unique chemical and physical properties. The compound is widely used in various industrial and research applications due to its reactivity and versatility in organic synthesis.

The molecular formula of 2-hexenoyl chloride is C6H10ClO, and its molecular weight is 135.58 g/mol. The compound exists as a colorless liquid with a pungent odor. It is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane, chloroform, and ether. The compound's boiling point is approximately 115°C at standard atmospheric pressure, making it suitable for use in various chemical reactions under controlled conditions.

The structure of E-2-hexenoyl chloride consists of a six-carbon chain with a double bond between carbons 2 and 3. The double bond is in the trans configuration (E), which influences the compound's physical properties and reactivity. The presence of the double bond makes this compound highly reactive, particularly in nucleophilic acyl substitution reactions. This reactivity is exploited in the synthesis of various esters, amides, and other derivatives.

In recent years, researchers have explored the use of 2-hexenoyl chloride in the development of bio-based materials. For instance, studies have shown that this compound can be used as a precursor for synthesizing biodegradable polymers. These polymers have potential applications in packaging materials, agricultural films, and biomedical devices due to their excellent biocompatibility and degradation properties.

Another area of interest for E-2-hexenoyl chloride is its role in flavor chemistry. The compound has been identified as a key contributor to the aroma profiles of certain fruits and vegetables. By understanding the biosynthesis pathways of this compound, researchers aim to develop methods for enhancing the flavor of agricultural products through genetic engineering or postharvest treatments.

The synthesis of 2-hexenoyl chloride typically involves the reaction of hexenoic acid with thionyl chloride (SOCl₂) under controlled conditions. This reaction generates the corresponding acid chloride along with sulfur dioxide and hydrochloric acid as byproducts. The reaction is exothermic and requires careful temperature control to ensure optimal yields and product purity.

In terms of safety considerations, E-2-hexenoyl chloride should be handled with care due to its reactivity with water and strong nucleophiles. Exposure to moisture can lead to hydrolysis, producing hexenoic acid and hydrogen chloride gas. Proper ventilation and personal protective equipment are recommended when working with this compound.

The application of 2-hexenoyl chloride extends beyond organic synthesis into analytical chemistry. For example, it has been used as a derivatizing agent in gas chromatography-mass spectrometry (GC-MS) to enhance the detectability of certain compounds during analysis. This application highlights the versatility of the compound across different scientific disciplines.

In conclusion, E-2-hexenoyl chloride, with its unique chemical properties and wide range of applications, continues to be an important compound in both academic research and industrial processes. Ongoing advancements in synthetic methodologies and material science are expected to further expand its utility in the coming years.